Cas no 6307-83-1 (3-Bromo-5-nitrobenzoic acid)

• Product Name: 3-Bromo-5-nitrobenzoic acid
• CAS No: 6307-83-1
• MF: C₇H₄BrNO₄
• MW: 246.014961242676
• MDL: MFCD00100098
• CID: 46618
• PubChem ID: 239336
• Update Time: 2025-06-13

3-Bromo-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitrobenzoic acid
• 3-Bromo-5-nitrobenzoic aci
• 3-Brom-5-nitro-benzoesaeure
• 3-nitro-5-bromobenzoic acid
• 5-bromo-3-nitrobenzoic acid
• Benzoic acid,3-bromo-5-nitro
• Benzoic acid, 3-bromo-5-nitro-
• 3-bromo-5-nitro-benzoic acid
• 3-Bromo-5-nitrobenzoicacid
• NSC44288
• PubChem4734
• KSC357S4T
• 3-Brom-5-nitro-benzoic acid
• 3-bromo-5-nitro benzoic acid
• AXRKIZCFYZBBPX-UHFFFAOYSA-N
• SBB064467
• TD1363
• STK366076
• TRA0023178
• AS01813
• FT-0615182
• AM20040909
• Z424800604
• PS-5484
• MFCD00100098
• AB03379
• CS-W002370
• SY007508
• SCHEMBL91278
• EN300-106819
• B3370
• AC-3918
• A19966
• 3-Bromo-5-carboxynitrobenzene
• DTXSID00286226
• 6307-83-1
• AKOS005442409
• NSC-44288
• (5-FLUORO-2-PHENOXY-BENZYL)-METHYL-AMINE
• J-512048
• ALBB-016126
• DB-000179

• MDL： MFCD00100098
• Inchi： 1S/C7H4BrNO4/c8-5-1-4(7(10)11)2-6(3-5)9(12)13/h1-3H,(H,10,11)
• InChI Key： AXRKIZCFYZBBPX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]
• BRN： 2051365

Computed Properties

• Exact Mass: 244.93200
• Monoisotopic Mass: 244.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: With white powder
• Density: 1.892
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: 376.8°C at 760 mmHg
• Flash Point: 181.7℃
• PSA: 83.12000
• LogP: 2.57870
• Solubility: Not determined

3-Bromo-5-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-50-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Bromo-5-nitrobenzoic acid

Comprehensive Analysis of 3-Bromo-5-nitrobenzoic acid (CAS No. 6307-83-1): Properties, Applications, and Industry Insights

3-Bromo-5-nitrobenzoic acid (CAS No. 6307-83-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic carboxylic acid derivative features both bromo and nitro functional groups, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₇H₄BrNO₄, and distinct structural properties have garnered significant attention from researchers and industrial manufacturers alike.

The compound's chemical stability and reactivity under controlled conditions make it ideal for constructing complex molecular frameworks. Recent studies highlight its role in developing active pharmaceutical ingredients (APIs), particularly in the synthesis of anti-inflammatory and antimicrobial agents. With the growing demand for high-purity intermediates in drug discovery, 3-Bromo-5-nitrobenzoic acid has become a focal point in green chemistry initiatives aimed at reducing synthetic waste.

In agrochemical applications, this compound serves as a precursor for crop protection agents, aligning with the global push for sustainable agriculture. Its nitro-aromatic moiety contributes to the development of herbicides with enhanced selectivity. Industry reports suggest a rising trend in patent filings involving CAS 6307-83-1, reflecting its expanding utility in precision farming solutions.

From a material science perspective, 3-Bromo-5-nitrobenzoic acid demonstrates potential in organic electronics. Researchers are exploring its derivatives for use in OLED (Organic Light-Emitting Diode) technologies, where its electron-withdrawing groups may improve charge transport efficiency. This aligns with the booming demand for flexible displays and energy-efficient lighting systems.

The synthesis of 6307-83-1 typically involves nitration and bromination reactions, with modern protocols emphasizing atom economy and catalytic processes. Advanced purification techniques like recrystallization and chromatography ensure the compound meets the stringent purity standards required for GMP manufacturing. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity.

Environmental and safety considerations for handling 3-Bromo-5-nitrobenzoic acid follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper PPE (Personal Protective Equipment) including gloves and goggles is recommended during manipulation. The compound's biodegradability profile is currently under investigation as part of broader eco-design strategies in chemical production.

Market analysts project steady growth for nitrobenzoic acid derivatives, driven by pharmaceutical R&D and specialty chemical demand. The CAS 6307-83-1 segment specifically benefits from increased outsourcing of custom synthesis services by biotech firms. Quality certifications such as REACH compliance and ISO standards have become critical purchasing criteria for bulk buyers.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) for gas storage applications. Its ability to coordinate with transition metals while maintaining thermal stability makes it interesting for carbon capture technologies—a hot topic in climate change mitigation. Such interdisciplinary applications demonstrate how traditional intermediates like 3-Bromo-5-nitrobenzoic acid continue finding relevance in cutting-edge science.

For researchers sourcing this chemical, key considerations include batch-to-batch consistency, solubility data in various solvents, and storage stability under different temperature conditions. Leading suppliers now provide comprehensive technical datasheets with spectroscopic references to facilitate experimental reproducibility—a major concern in academic research and industrial scale-up processes.

The future outlook for 3-Bromo-5-nitrobenzoic acid appears promising, particularly in structure-activity relationship (SAR) studies for drug design. Computational chemistry approaches utilizing molecular docking simulations increasingly incorporate this scaffold when modeling enzyme inhibition. As AI-assisted molecular design gains traction, well-characterized building blocks like CAS 6307-83-1 become invaluable for training predictive algorithms.